3-[(n-Butyloxy)methyl]benzaldehyde

• IUPAC Name: 3-(butoxymethyl)benzaldehyde
• InChI: InChI=1S/C12H16O2/c1-2-3-7-14-10-12-6-4-5-11(8-12)9-13/h4-6,8-9H,2-3,7,10H2,1H3
• InChI Key: NQJOKBRTNAVBDT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC1=CC(=CC=C1)C=O
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol

Description

3-[(n-Butyloxy)methyl]benzaldehyde is a substituted benzaldehyde derivative featuring a (n-butyloxy)methyl group at the 3-position of the aromatic ring. This compound’s structure combines the aldehyde functional group’s reactivity with the lipophilic n-butyl ether chain, which may influence solubility, stability, and applications in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(n-Butyloxy)methyl]benzaldehyde can be achieved through a two-step, one-pot method. This method employs a stable aluminum hemiaminal as a tetrahedral intermediate, protecting a latent aldehyde, making it suitable for subsequent cross-coupling with strong nucleophilic organometallic reagents . The reaction conditions typically involve the use of aluminum-based catalysts and organometallic reagents under controlled temperature and pressure conditions.

Industrial Production Methods

Industrial production of 3-[(n-Butyloxy)methyl]benzaldehyde involves similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using advanced catalytic systems and continuous flow reactors to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

3-[(n-Butyloxy)methyl]benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form primary alcohols.

Substitution: The butyloxy methyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic reagents like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are employed under basic conditions.

Major Products Formed

Oxidation: Formation of 3-[(n-Butyloxy)methyl]benzoic acid.

Reduction: Formation of 3-[(n-Butyloxy)methyl]benzyl alcohol.

Substitution: Formation of various substituted benzaldehydes depending on the nucleophile used.

Scientific Research Applications

3-[(n-Butyloxy)methyl]benzaldehyde has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Employed in the study of enzyme-catalyzed reactions and as a probe in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-[(n-Butyloxy)methyl]benzaldehyde involves its interaction with specific molecular targets and pathways. For example, in oxidation reactions, the aldehyde group undergoes electron transfer processes facilitated by oxidizing agents, leading to the formation of carboxylic acids. In reduction reactions, the aldehyde group accepts electrons from reducing agents, resulting in the formation of primary alcohols .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 3-[(n-Butyloxy)methyl]benzaldehyde with structurally related benzaldehyde derivatives from the literature:

Compound Name	Substituent(s) (Position)	Key Functional Properties	Applications/Findings	Reference
3-[(n-Butyloxy)methyl]benzaldehyde	(n-Butyloxy)methyl (3)	High lipophilicity (hypothetical)	Potential intermediate in synthesis	N/A
HL-3-qui (2-hydroxy-5-methyl-3-((quinolin-3-yliminio)methyl)benzaldehyde)	Quinolin-3-ylimino (3), hydroxy (2), methyl (5)	Ratiometric pH sensitivity (530 nm/464 nm)	Cell imaging, pH sensing
4-[3-(Bromomethyl)benzyloxy]-3-methoxybenzaldehyde	Bromomethyl (4), methoxy (3)	Crystallographic stability, reactive C-Br bond	Synthetic intermediate, structural studies
4-(Benzyloxy)-3-phenethoxybenzaldehyde	Benzyloxy (4), phenethoxy (3)	Ether-linked bulky substituents	Intermediate in multistep synthesis

Key Observations:

• Substituent Position: The 3-position substitution in 3-[(n-Butyloxy)methyl]benzaldehyde aligns with HL-3-qui and HL-6-qui (evidence 2), which exhibit pH-dependent fluorescence. However, the absence of conjugated π-systems (e.g., quinoline) in the target compound likely eliminates such optical properties.
• Ether vs. Reactive Groups : Unlike bromomethyl or imine-containing analogs (evidence 2, 4), the n-butyloxy group is chemically inert under mild conditions, favoring stability over reactivity.
• Lipophilicity : The n-butyl chain may enhance lipid solubility compared to shorter-chain analogs (e.g., methoxy or benzyloxy groups), influencing bioavailability or extraction efficiency.

Biological Activity

3-[(n-Butyloxy)methyl]benzaldehyde is an organic compound with potential biological activities that have garnered interest in various fields, including medicinal chemistry and pharmacology. This article explores its biological activity, including mechanisms of action, research findings, and relevant case studies.

Chemical Structure and Properties

3-[(n-Butyloxy)methyl]benzaldehyde, with the molecular formula $C_{12}H_{16}O_2$, features a benzaldehyde group substituted with a butyloxy methyl group. Its structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{O}_2=\text{C}_6\text{H}_4(\text{CHO})(\text{O}-\text{C}_4\text{H}_9)$$

The biological activity of 3-[(n-Butyloxy)methyl]benzaldehyde is primarily attributed to its electrophilic nature, which allows it to interact with nucleophilic sites in biomolecules. This interaction can lead to:

• Enzyme Inhibition : The compound may inhibit specific enzymes by forming covalent bonds, altering their catalytic functions.
• Antioxidant Activity : Studies suggest that it may scavenge free radicals, contributing to its potential protective effects against oxidative stress.

Antimicrobial Activity

Recent studies have demonstrated that 3-[(n-Butyloxy)methyl]benzaldehyde exhibits significant antimicrobial properties. In vitro tests showed:

Organism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

These findings indicate its potential as a natural antimicrobial agent, particularly in treating infections caused by resistant strains.

Antioxidant Properties

Research has indicated that this compound possesses antioxidant capabilities. In a study measuring the DPPH radical scavenging activity, it exhibited an IC50 value of 25 µg/mL, suggesting strong potential for use in formulations aimed at reducing oxidative damage.

Case Study 1: Antimicrobial Efficacy

A study published in the Journal of Applied Microbiology evaluated the antimicrobial efficacy of various benzaldehyde derivatives, including 3-[(n-Butyloxy)methyl]benzaldehyde. The study concluded that this compound showed superior activity against Gram-positive bacteria compared to traditional antibiotics, highlighting its potential in developing new antimicrobial therapies.

Case Study 2: Antioxidant Mechanism

In another investigation published in Food Chemistry, researchers explored the antioxidant mechanisms of several benzaldehyde derivatives. The study found that 3-[(n-Butyloxy)methyl]benzaldehyde effectively reduced lipid peroxidation in cell membranes, suggesting its utility in food preservation and health supplements.